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Compound of Interest

Compound Name: DAOS

Cat. No.: B1210468

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and applications

of N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline, sodium salt, commonly known as

DAOS. This highly water-soluble aniline derivative is a key Trinder's reagent, widely utilized in

diagnostic and biochemical colorimetric assays.

Chemical Identity and Structure
DAOS is systematically named Sodium 3-((3,5-dimethoxyphenyl)(ethyl)amino)-2-

hydroxypropane-1-sulfonate. Its chemical structure is characterized by an N-ethyl-3,5-

dimethoxyaniline core functionalized with a 2-hydroxy-3-sulfopropyl group, which imparts high

water solubility.

Visualizing the Core: The Chemical Structure of DAOS
The following diagram illustrates the two-dimensional chemical structure of the DAOS
molecule.
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DAOS (N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline)
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Caption: 2D structure of the DAOS anion.

Physicochemical Properties
A summary of the key quantitative data for DAOS is presented in the table below for easy

reference and comparison.
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Property Value Reference(s)

IUPAC Name

Sodium 3-((3,5-

dimethoxyphenyl)

(ethyl)amino)-2-

hydroxypropane-1-sulfonate

[1][2]

Synonyms DAOS, DAOS sodium salt [2]

CAS Number 83777-30-4 [1][3]

Molecular Formula C₁₃H₂₀NNaO₆S [1][3]

Molecular Weight 341.36 g/mol [3][4]

Appearance
White to off-white or slight

blueish crystalline powder
[1][4]

Solubility Soluble in water [1]

Storage Temperature 0-8 °C, protected from light [1][2]

Purity ≥ 98.0% [4]

UV Absorption Maxima (λmax)
220.5 nm and 256.8 nm (in

water at pH 6.9)

Core Application: Enzymatic Determination of
Hydrogen Peroxide
DAOS is a chromogenic substrate extensively used in coupled enzyme assays that produce

hydrogen peroxide (H₂O₂). The underlying principle is the peroxidase-catalyzed oxidative

coupling of DAOS with a coupler, typically 4-aminoantipyrine (4-AAP), in the presence of H₂O₂.

This reaction yields a highly colored quinoneimine dye, the absorbance of which is directly

proportional to the concentration of H₂O₂.

Signaling Pathway: The Trinder Reaction
The logical flow of the Trinder reaction, which is central to the utility of DAOS, is depicted

below.
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Trinder Reaction with DAOS

Analyte (e.g., Glucose) Oxidase (e.g., Glucose Oxidase)+ O₂ Hydrogen Peroxide (H₂O₂)

Peroxidase (POD)DAOS

4-Aminoantipyrine (4-AAP)

Colored Quinoneimine Dye Spectrophotometric
Measurement (e.g., 592 nm)

Click to download full resolution via product page

Caption: Oxidative coupling of DAOS in a typical enzymatic assay.

Experimental Protocol: Quantification of Glucose
using a DAOS-based GOD-POD Assay
This section provides a detailed methodology for the determination of glucose concentration in

a sample, a common application of DAOS. This protocol is based on the Glucose Oxidase-

Peroxidase (GOD-POD) method.[5][6]

Principle
Glucose is oxidized by glucose oxidase (GOD) to produce gluconic acid and hydrogen

peroxide (H₂O₂). The H₂O₂ then reacts with DAOS and 4-aminoantipyrine (4-AAP) in a reaction

catalyzed by peroxidase (POD) to form a red quinoneimine dye. The intensity of the color,

measured spectrophotometrically, is proportional to the glucose concentration in the sample.[5]

Materials and Reagents
DAOS Solution: Prepare a stock solution of DAOS in a suitable buffer (e.g., phosphate

buffer). The final concentration in the reaction mixture should be optimized, but a starting

point is 0.5-2.0 mmol/L.

4-Aminoantipyrine (4-AAP) Solution: Prepare a stock solution of 4-AAP in the same buffer. A

typical final concentration is 0.3-1.0 mmol/L.
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Peroxidase (POD) Solution: A solution of horseradish peroxidase with an activity of

approximately 1 kU/L.

Glucose Oxidase (GOD) Solution: A solution of glucose oxidase with an activity of

approximately 15 kU/L.

Phosphate Buffer: 100 mM, pH 7.0.

Glucose Standard Solution: A solution of known glucose concentration (e.g., 100 mg/dL or

5.55 mmol/L) for calibration.

Sample: Serum, plasma, or other biological fluids.

Spectrophotometer or Microplate Reader: Capable of measuring absorbance at

approximately 592 nm.

Assay Procedure
Reagent Preparation: Prepare a working color reagent by mixing the DAOS solution, 4-AAP

solution, POD solution, and GOD solution in phosphate buffer. The exact ratios should be

optimized for sensitivity and stability. A common approach is to have a single stable reagent

containing all components.

Assay Setup:

Label three sets of test tubes or microplate wells: "Blank," "Standard," and "Test."

To the "Blank" tube/well, add 10 µL of distilled water.[6]

To the "Standard" tube/well, add 10 µL of the Glucose Standard Solution.[6]

To the "Test" tube/well, add 10 µL of the sample.[6]

Reaction Initiation: Add 1.0 mL of the working color reagent to each tube/well.[6]

Incubation: Mix the contents of the tubes/wells thoroughly and incubate at 37°C for 10-15

minutes or at room temperature (20-25°C) for 30 minutes.[7]
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Measurement: Measure the absorbance of the "Standard" and "Test" samples against the

"Blank" at 592 nm. The color is typically stable for 15-30 minutes after incubation.[5]

Calculation of Results
The glucose concentration in the sample is calculated using the following formula:

Glucose Concentration (mg/dL) = (Absorbance of Test / Absorbance of Standard) x

Concentration of Standard (mg/dL)

Experimental Workflow
The following diagram outlines the key steps in the experimental protocol for glucose

determination using DAOS.
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Workflow for DAOS-based Glucose Assay

Start

Prepare Working Color Reagent
(DAOS, 4-AAP, GOD, POD in Buffer)

Set up Assay Tubes/Wells
(Blank, Standard, Test)

Add Water (Blank), Standard,
and Sample to respective wells

Add Working Color Reagent
to all wells

Incubate
(e.g., 37°C for 15 min)

Measure Absorbance at ~592 nm

Calculate Glucose Concentration

End
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Caption: Step-by-step workflow for the quantification of glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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